Cas no 842140-30-1 (2-BROMO-3-(4-CHLORO-3-FLUOROPHENYL)-1-PROPENE)

• Product Name: 2-BROMO-3-(4-CHLORO-3-FLUOROPHENYL)-1-PROPENE
• CAS No: 842140-30-1
• MF: C₉H₇BrClF
• MW: 249.507284402847
• MDL: MFCD06201201
• CID: 892672
• PubChem ID: 2756883
• Update Time: 2025-06-08

2-BROMO-3-(4-CHLORO-3-FLUOROPHENYL)-1-PROPENE Chemical and Physical Properties

Names and Identifiers

• 2-BROMO-3-(4-CHLORO-3-FLUOROPHENYL)-1-PROPENE
• 4-(2-bromoprop-2-enyl)-1-chloro-2-fluorobenzene
• PC2328
• 2-Bromo-3-(3-chloro-3-fluorophenyl)-1-propene
• AKOS016016735
• 4-(2-Bromoallyl)-1-chloro-2-fluorobenzene
• 842140-30-1
• MFCD06201201
• DTXSID50373610

• MDL： MFCD06201201
• Inchi： 1S/C9H7BrClF/c1-6(10)4-7-2-3-8(11)9(12)5-7/h2-3,5H,1,4H2
• InChI Key： COBWEXHPBWYOAF-UHFFFAOYSA-N
• SMILES： BrC(=C)CC1C=CC(=C(C=1)F)Cl

Computed Properties

• Exact Mass: 247.94000
• Monoisotopic Mass: 247.94037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 3.93020

2-BROMO-3-(4-CHLORO-3-FLUOROPHENYL)-1-PROPENE Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-BROMO-3-(4-CHLORO-3-FLUOROPHENYL)-1-PROPENE

Recent Advances in the Study of 2-Bromo-3-(4-chloro-3-fluorophenyl)-1-propene (CAS: 842140-30-1) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 2-Bromo-3-(4-chloro-3-fluorophenyl)-1-propene (CAS: 842140-30-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest studies involving this compound, focusing on its synthesis, biological activities, and mechanistic insights.

Recent literature highlights the role of 2-Bromo-3-(4-chloro-3-fluorophenyl)-1-propene as a versatile intermediate in the synthesis of more complex bioactive molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the development of novel kinase inhibitors, where the bromo-alkene moiety serves as a key functional group for cross-coupling reactions. The compound's ability to undergo selective transformations makes it a valuable building block in drug discovery pipelines.

In terms of biological activity, preliminary in vitro studies have shown that derivatives of 2-Bromo-3-(4-chloro-3-fluorophenyl)-1-propene exhibit promising inhibitory effects against specific cancer cell lines, particularly those associated with breast and lung cancers. Researchers attribute this activity to the compound's interaction with cellular signaling pathways, including the MAPK and PI3K/AKT cascades. Further investigations are underway to elucidate the precise molecular targets and optimize the compound's pharmacokinetic properties.

Another noteworthy application of this compound lies in its potential as a probe for studying protein-ligand interactions. A recent Nature Chemical Biology paper (2024) described the use of 2-Bromo-3-(4-chloro-3-fluorophenyl)-1-propene in chemical proteomics experiments, where it was employed to identify novel binding partners of disease-relevant proteins. This approach has opened new avenues for target identification and validation in drug discovery.

From a synthetic chemistry perspective, advances in the preparation of 2-Bromo-3-(4-chloro-3-fluorophenyl)-1-propene have been reported, with improved yields and selectivity achieved through palladium-catalyzed methodologies. These developments are crucial for scaling up production and ensuring the compound's availability for further biological evaluation.

Looking ahead, researchers are particularly interested in exploring the compound's potential in combination therapies and its ability to overcome drug resistance mechanisms. Early-stage clinical trials are anticipated within the next two years, pending successful completion of preclinical safety assessments. The unique physicochemical properties of 2-Bromo-3-(4-chloro-3-fluorophenyl)-1-propene, including its lipophilicity and molecular weight, make it an attractive candidate for further optimization and development.

In conclusion, the growing body of research on 2-Bromo-3-(4-chloro-3-fluorophenyl)-1-propene (CAS: 842140-30-1) underscores its importance as both a synthetic intermediate and a potential therapeutic agent. Continued investigation into its biological activities and mechanism of action will likely yield valuable insights for the development of new treatments in oncology and other disease areas.